molecular formula C9H22Si B14363071 (2,3-Dimethylbutan-2-yl)(trimethyl)silane CAS No. 90420-68-1

(2,3-Dimethylbutan-2-yl)(trimethyl)silane

Cat. No.: B14363071
CAS No.: 90420-68-1
M. Wt: 158.36 g/mol
InChI Key: ISDKMLJDJZKLPW-UHFFFAOYSA-N
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Description

(2,3-Dimethylbutan-2-yl)(trimethyl)silane is an organosilicon compound with the molecular formula C9H20Si It is a trialkylsilane, characterized by the presence of a silicon atom bonded to three methyl groups and a 2,3-dimethylbutan-2-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2,3-Dimethylbutan-2-yl)(trimethyl)silane typically involves the reaction of 2,3-dimethylbutan-2-ol with trimethylchlorosilane in the presence of a base such as pyridine. The reaction proceeds via the formation of a silyl ether intermediate, which is then converted to the desired silane compound.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using similar reagents and conditions as in laboratory synthesis. The process is optimized for yield and purity, often involving distillation and purification steps to isolate the final product .

Chemical Reactions Analysis

Types of Reactions: (2,3-Dimethylbutan-2-yl)(trimethyl)silane undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form silanols or siloxanes.

    Reduction: It can act as a reducing agent in certain organic reactions.

    Substitution: The silicon atom can participate in nucleophilic substitution reactions, replacing one of the methyl groups with other functional groups.

Common Reagents and Conditions:

    Oxidation: Reagents such as hydrogen peroxide or peracids.

    Reduction: Catalysts like palladium or platinum.

    Substitution: Nucleophiles such as halides or alkoxides.

Major Products:

Scientific Research Applications

(2,3-Dimethylbutan-2-yl)(trimethyl)silane has several applications in scientific research:

Mechanism of Action

The mechanism of action of (2,3-Dimethylbutan-2-yl)(trimethyl)silane involves the reactivity of the silicon-hydrogen bond. This bond can participate in various chemical reactions, such as hydrosilylation, where the silicon atom forms a new bond with a carbon atom in an organic substrate. The molecular targets and pathways involved depend on the specific reaction and application .

Comparison with Similar Compounds

    Trimethylsilane: Similar structure but lacks the 2,3-dimethylbutan-2-yl group.

    Triethylsilane: Contains ethyl groups instead of methyl groups.

    Dimethylsilane: Contains two methyl groups and one hydrogen atom bonded to silicon.

Uniqueness: (2,3-Dimethylbutan-2-yl)(trimethyl)silane is unique due to the presence of the bulky 2,3-dimethylbutan-2-yl group, which can influence its reactivity and steric properties. This makes it particularly useful in specific synthetic applications where steric hindrance plays a role .

Properties

CAS No.

90420-68-1

Molecular Formula

C9H22Si

Molecular Weight

158.36 g/mol

IUPAC Name

2,3-dimethylbutan-2-yl(trimethyl)silane

InChI

InChI=1S/C9H22Si/c1-8(2)9(3,4)10(5,6)7/h8H,1-7H3

InChI Key

ISDKMLJDJZKLPW-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C)(C)[Si](C)(C)C

Origin of Product

United States

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